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Compound of Interest

Compound Name: CCT018159

Cat. No.: B1684014 Get Quote

This document provides essential safety and logistical information for the proper disposal of

CCT018159, a potent HSP90 inhibitor. The following procedures are designed to provide clear,

step-by-step guidance for researchers, scientists, and drug development professionals to

ensure safe handling and disposal in a laboratory setting.

Quantitative Data Summary
CCT018159 is a cell-permeable, 3,4-diarylpyrazole resorcinol compound that acts as an ATP-

competitive inhibitor of Heat Shock Protein 90 (HSP90) ATPase activity.[1][2] Its key

quantitative properties are summarized below.

Property Value Source

Molecular Weight 352.38 g/mol

IC50 (human Hsp90β) 3.2 µM [1][2]

IC50 (yeast Hsp90) 6.6 µM [1][2]

Purity ≥98% (HPLC) [3]

Solubility in DMSO 35 mg/mL

Solubility in Water 1.7 mg/mL

Storage Temperature -20°C
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Signaling Pathway Inhibition by CCT018159
CCT018159 inhibits the ATPase activity of HSP90, a molecular chaperone crucial for the

stability and function of numerous client proteins, many of which are involved in signal

transduction and cell cycle regulation.[3] By inhibiting HSP90, CCT018159 leads to the

degradation of these client proteins, resulting in a G1 phase cell cycle arrest and the induction

of apoptosis.[1][2] This mechanism of action involves the downregulation of key proteins such

as c-Raf and Cdk4.[3]
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Caption: Inhibition of HSP90 by CCT018159 leads to client protein degradation and

downstream effects.

Experimental Protocol: Western Blot for HSP70
Induction
A common method to confirm the cellular activity of HSP90 inhibitors is to measure the

induction of Heat Shock Protein 70 (HSP70), a compensatory response to HSP90 inhibition.

1. Cell Culture and Treatment:

Plate HCT116 human colon tumor cells in 6-well plates and allow them to adhere overnight.

Treat cells with varying concentrations of CCT018159 (e.g., 0, 1, 5, 10 µM) dissolved in

DMSO for 24 hours. Ensure the final DMSO concentration is consistent across all wells and

does not exceed 0.1%.

2. Cell Lysis:

Wash cells with ice-cold phosphate-buffered saline (PBS).

Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Scrape the cells, transfer the lysate to microcentrifuge tubes, and incubate on ice for 30

minutes.

Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

3. Protein Quantification:

Collect the supernatant and determine the protein concentration using a BCA protein assay.

4. SDS-PAGE and Western Blotting:

Normalize protein amounts and prepare samples with Laemmli buffer.

Separate proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).
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Transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1

hour at room temperature.

Incubate the membrane with a primary antibody against HSP70 overnight at 4°C.

Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-

conjugated secondary antibody for 1 hour at room temperature.

Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Proper Disposal Procedures for CCT018159
The disposal of CCT018159 and associated waste must be handled with care to ensure the

safety of laboratory personnel and to comply with institutional and environmental regulations.

Step-by-Step Disposal Guide:

Unused or Expired Compound:

Solid CCT018159 should be disposed of in its original, sealed container.

If the original container is not available, use a clearly labeled, sealed container. The label

must include the full chemical name: "CCT018159" and "4-[4-(2,3-Dihydro-1,4-

benzodioxin-6-yl)-5-methyl-1H-pyrazol-3-yl]-6-ethyl-1,3-benzenediol".[3]

Label the container as "Hazardous Waste".

Contact your institution's Environmental Health and Safety (EHS) office for pickup and

disposal by a licensed hazardous waste contractor.

Liquid Waste (Solutions):

Solutions of CCT018159, typically in solvents like DMSO, must be collected in a

dedicated, sealed, and chemically compatible waste container.
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The waste container must be clearly labeled as "Hazardous Waste" and include the

names of all chemical components (e.g., "CCT018159 in DMSO").

Never dispose of solutions containing CCT018159 down the drain.[4]

Contaminated Labware:

Disposable items such as pipette tips, gloves, and empty vials that have been in contact

with CCT018159 should be collected in a designated hazardous waste bag or container.[5]

For highly contaminated items or in the event of a spill, use an inert absorbent material to

contain the substance, then collect and dispose of it as hazardous waste.

Empty Containers:

Thoroughly rinse empty containers that held CCT018159. The first rinse should be

collected as hazardous liquid waste.[4]

Subsequent rinses should also be collected as hazardous waste.

Waste Management Workflow
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Caption: Workflow for the safe disposal of CCT018159 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684014#cct018159-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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